Cas no 1694997-94-8 (2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid)

• Product Name: 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid
• CAS No: 1694997-94-8
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5579879
• Update Time: 2025-07-21

2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidineacetic acid, 3,4-dimethoxy-
• 2-(3,4-Dimethoxypyrrolidin-1-yl)acetic Acid
• 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid

• Inchi： 1S/C8H15NO4/c1-12-6-3-9(5-8(10)11)4-7(6)13-2/h6-7H,3-5H2,1-2H3,(H,10,11)
• InChI Key： IZPRNIRUOWIUOL-UHFFFAOYSA-N
• SMILES： N1(CC(O)=O)CC(OC)C(OC)C1

Experimental Properties

• Density: 1.20±0.1 g/cm3(Predicted)
• Boiling Point: 290.8±40.0 °C(Predicted)
• pka: 2.47±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid

Introduction to 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid (CAS No. 1694997-94-8) and Its Emerging Applications in Chemical Biology

2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid, identified by the chemical identifier CAS No. 1694997-94-8, is a structurally intriguing compound that has garnered significant attention in the field of chemical biology and drug discovery. This molecule, featuring a pyrrolidine core substituted with methoxy groups at the 3 and 4 positions, combined with an acetic acid moiety, presents a unique pharmacophore that has been explored for its potential biological activities. The pyrrolidine scaffold is a common motif in bioactive molecules, often found in natural products and synthetic drugs, while the acetic acid side chain suggests possible interactions with biological targets such as enzymes and receptors.

The synthesis and characterization of 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid have been subjects of considerable interest due to its structural versatility. The presence of the methoxy groups at the 3 and 4 positions of the pyrrolidine ring introduces hydrophobicity and electronic properties that can modulate binding interactions with biological targets. This compound has been synthesized through multi-step organic transformations, leveraging advances in catalytic methods to achieve high yields and purity. The structural integrity of the compound has been confirmed using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, including 1H NMR and 13C NMR, as well as mass spectrometry (MS), which provide detailed insights into its molecular structure.

Recent research has highlighted the potential of 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid as a lead compound in the development of novel therapeutic agents. Its pyrrolidine core is reminiscent of several known bioactive molecules that have demonstrated efficacy in preclinical studies. For instance, derivatives of pyrrolidine have been explored for their roles in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. The methoxy substituents may enhance solubility and metabolic stability, making this compound a promising candidate for further pharmacological investigation.

In addition to its potential applications in CNS disorders, 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid has been investigated for its interactions with metabolic pathways. The acetic acid moiety suggests possible involvement in fatty acid metabolism or other biochemical processes involving carboxylic acids. Studies have begun to explore whether this compound can influence key enzymes or receptors involved in metabolic regulation, which could have implications for treating conditions such as obesity or diabetes. Preliminary in vitro assays have shown promising results, indicating that 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid may exhibit inhibitory effects on certain enzymes without significant off-target effects.

The field of chemical biology continues to evolve with the discovery of novel scaffolds like 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid. Computational methods such as molecular docking and virtual screening are being employed to predict potential binding interactions between this compound and biological targets. These computational approaches have accelerated the identification of lead compounds and have reduced the time required for experimental validation. By integrating experimental data with computational predictions, researchers can more efficiently design derivatives of 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid that enhance its potency and selectivity.

One particularly exciting area of research involves the exploration of 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid as a tool for studying protein-protein interactions (PPIs). The unique structural features of this compound make it a versatile scaffold for designing molecules that can modulate PPIs relevant to various diseases. For example, PPIs play critical roles in cancer progression and inflammation, making them attractive targets for therapeutic intervention. By developing small-molecule inhibitors based on 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid, researchers aim to disrupt aberrant signaling pathways that contribute to disease development.

The synthesis of analogs and derivatives of 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid is an ongoing effort aimed at optimizing its pharmacological properties. Researchers are systematically modifying various parts of the molecule to improve its bioavailability, reduce toxicity, and enhance target specificity. Techniques such as combinatorial chemistry and high-throughput screening (HTS) are being employed to rapidly generate libraries of compounds for testing against biological targets. These efforts have already yielded several promising derivatives with enhanced activity profiles.

The potential applications of 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid extend beyond drug discovery into areas such as chemical probes for basic research. Its ability to interact with specific biological targets makes it a valuable tool for studying cellular processes at the molecular level. Researchers can use this compound to investigate how different proteins function within cells and how their interactions contribute to health and disease. Such insights could pave the way for new therapeutic strategies targeting complex diseases.

As our understanding of biological systems continues to grow, compounds like 2-(3,4-dimethoxypyrrolidin-1-yl)acetic acid will play an increasingly important role in translational medicine. By bridging the gap between basic research and clinical applications, these molecules offer hope for developing treatments that are more effective and personalized. The continued exploration of their pharmacological properties will undoubtedly lead to new discoveries that benefit human health.